Zimeldine-d6

• Molecular Formula: C16H17BrN2
• Molecular Weight: 323.26 g/mol
• InChI: InChI=1S/C16H17BrN2/c1-19(2)11-9-16(14-4-3-10-18-12-14)13-5-7-15(17)8-6-13/h3-10,12H,11H2,1-2H3/b16-9+/i1D3,2D3
• InChIKey: OYPPVKRFBIWMSX-YXZLHESDSA-N

Zimeldine-d6 Deuterated Internal Standard

Zimeldine-d6 is the hexadeuterated stable isotope-labeled analog of zimeldine, a pyridylallylamine selective serotonin reuptake inhibitor (SSRI) first marketed in 1982. In Zimeldine-d6, six protium atoms on the N,N-dimethyl moiety are replaced by deuterium, yielding a molecular formula of C16H11D6BrN2 and a molecular weight of 323.26 g/mol . The unlabeled parent compound, zimeldine (C16H17BrN2, MW 317.22 g/mol), is a bromine-containing SSRI withdrawn due to Guillain-Barré syndrome; Zimeldine-d6 is intended exclusively as an analytical reference standard for LC-MS, GC-MS, and NMR-based quantitative bioanalysis and is not for therapeutic use .

Role Hexadeuterated SIL-IS for LC-MS/MS bioanalysis

Label +6.04 Da mass shift; non-exchangeable N(CD₃)₂

Use Quantitative reference standard, not for therapeutic use

Zimeldine-d6 vs. Structural Analog Internal Standards

Quantitative bioanalysis of zimeldine historically relied on structural analog internal standards (IS) such as chlorpheniramine, norzimelidine E-isomer, zimeldine geometric isomer, or loxapine in HPLC-UV and GLC methods, which yielded within-run precision of 2–7% CV in plasma [1][2][3]. However, structural analogs differ fundamentally from the analyte in extraction recovery, ionization efficiency, and chromatographic retention, making them unable to compensate for matrix effects in modern LC-MS/MS workflows. Isotopic dilution using SIL-IS is the gold-standard approach for LC-MS/MS bioanalysis precisely because the labeled analog co-elutes with the analyte and experiences near-identical sample preparation and ionization behavior [4][5]. The Zimeldine-d6 label achieves a +6.04 Da mass shift—exceeding the ≥3 Da minimum required to avoid spectral overlap —while deuterium placement on the non-exchangeable N,N-dimethyl group ensures label integrity under bioanalytical conditions. Substituting Zimeldine-d6 with a non-isotopic analog or an insufficiently labeled deuterated species (e.g., d1–d3) reintroduces matrix effect vulnerability and cross-signal risk from the natural bromine isotope pattern, undermining quantitative accuracy.

Zimeldine-d6 (SIL-IS)

Co-elutes with analyte; near-identical extraction and ionization Compensates for matrix effects in modern LC-MS/MS workflows

Non-isotopic structural analog IS

Differ in recovery, ionization efficiency, and retention Matrix effect compensation may not transfer; cross-signal risk from bromine pattern may increase

Insufficiently labeled d2–d3 analog

Mass shift ≤3 Da may overlap with analyte Br M+2 isotope envelope Cross-signal bias could require post-hoc correction, limiting quantitative accuracy

• [1] Westerlund D, Erixson E. Reversed-phase chromatography of zimelidine and similar dibasic amines. I. Analysis in biological material. J Chromatogr. 1979;185:593-603. doi:10.1016/s0021-9673(00)85633-2. PMID: 546935. View Source
• [2] Emanuelsson B. Quantitation of zimelidine and norzimelidine in plasma using high-performance liquid chromatography. J Chromatogr. 1978;146(1):113-7. doi:10.1016/s0378-4347(00)81295-5. PMID: 670347. View Source
• [3] Westerlund D, et al. Straight-Phase Ion-Pair Chromatography of Zimelidine and Similar Divalent Amines Part I Bioanalysis. J Liq Chromatogr. 1979. Internal standards: chlorpheniramine and geometrical isomer to norzimelidine. Precision 2-7% CV (100-5 ng/mL). View Source
• [4] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. doi:10.1002/rcm.1790. PMID: 15645520. View Source
• [5] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55(Suppl):S107-S113. View Source

Zimeldine-d6 Quantitative Differentiation Evidence

Mass Shift for Unambiguous MS Differentiation

Zimeldine-d6 provides a molecular ion cluster shifted by +6.04 Da relative to unlabeled zimeldine (323.26 vs. 317.22 g/mol), a mass difference that is 2× the widely accepted ≥3 Da minimum threshold for SIL-IS to avoid spectral overlap with the analyte's natural isotopic envelope . By contrast, unlabeled zimeldine (MW 317.22) cannot serve as an IS because it is chromatographically and spectrometrically indistinguishable from the analyte. The +6 Da shift is achieved by incorporating six deuterium atoms specifically on the N,N-dimethyl group—i.e., replacing N(CH₃)₂ with N(CD₃)₂—yielding the IUPAC name (Z)-3-(4-bromophenyl)-N,N-bis(trideuteriomethyl)-3-(3-pyridinyl)-2-propen-1-amine [1]. This mass separation is particularly important for zimeldine because the bromine atom (⁷⁹Br:⁸¹Br ≈ 1:1 natural abundance) generates an M, M+2 isotope pattern that could otherwise overlap with an inadequately labeled SIL-IS channel.

Mass shift for unambiguous MS differentiation

Head-to-head

+6.04 Da vs. d0 (323.26 vs. 317.22 g/mol); 2× ≥3 Da industry minimum

Supports unambiguous precursor ion selection and linear calibration

Clearance from bromine M+2 pattern reduces cross-talk risk

Evidence Dimension	Molecular ion mass (monoisotopic) for MS/MS precursor ion selection
Target Compound Data	Zimeldine-d6: 323.26 g/mol (C₁₆H₁₁D₆BrN₂), Δm = +6.04 Da vs. d0
Comparator Or Baseline	Zimeldine (unlabeled, d0): 317.22 g/mol (C₁₆H₁₇BrN₂)
Quantified Difference	+6.04 Da (1.9% mass increase); exceeds ≥3 Da industry minimum by 2×
Conditions	Monoisotopic mass calculation from molecular formula; confirmed by HRMS across multiple vendor COAs

Why This Matters

A mass difference of ≥3 Da is a prerequisite for SIL-IS deployment in LC-MS/MS; Zimeldine-d6 at +6 Da provides a safety margin that also mitigates cross-talk from the natural bromine M+2 isotope pattern, supporting linear calibration curves over wider dynamic ranges.

• [1] Pharmaffiliates. Zimeldine-d6 (PA STI 087740) Product Page. CAS 1185239-75-1. Available at: https://www.pharmaffiliates.com/en/1185239-75-1-zimeldine-d6-pasti087740.html View Source

Isotopic Enrichment for Regulatory Quantification

Zimeldine-d6 is supplied with a specified isotopic enrichment of 98 atom% D, as documented by multiple independent vendors including Alfa Chemistry/Isotope Science and Beijing Zhongke Quality Inspection (BZWZW) [1]. This meets the widely adopted industry specification of ≥98% isotopic enrichment for SIL-IS intended for quantitative bioanalysis [2]. The complementary chemical purity is specified as ≥95% by HPLC (ChemicalBook, citing STD brand specifications for drug development registration and FDA manufacturing QC) . The combination of ≥98% isotopic enrichment and ≥95% chemical purity ensures that the contribution of unlabeled (d0) species to the IS channel is ≤2%, keeping the lower limit of quantification (LLOQ) uncompromised by IS-channel background.

Isotopic enrichment for quantification

Specification review

≥98 atom% D; chemical purity ≥95% (HPLC)

Meets industry benchmark for SIL-IS; unlabeled contribution ≤2%

Verified by vendor COA; supports LLOQ integrity

Evidence Dimension	Isotopic enrichment (atom% D) and chemical purity
Target Compound Data	Isotopic enrichment: 98% D; Chemical purity: ≥95% (HPLC)
Comparator Or Baseline	Industry standard for SIL-IS: ≥98% isotopic enrichment; ≥95% chemical purity for research-grade reference standards
Quantified Difference	Meets or exceeds industry benchmark specifications for bioanalytical SIL-IS (class-level, no compound-specific head-to-head IS comparison identified)
Conditions	Enrichment verified by MS isotopic abundance analysis; chemical purity by HPLC-UV as reported on vendor COAs

Why This Matters

Isotopic enrichment <98% elevates the d0 background in the SIL-IS channel, directly degrading LLOQ and assay accuracy; procurement specifications should require lot-specific COA documentation of both enrichment and chemical purity.

• [1] Beijing Zhongke Quality Inspection (BZWZW). Zimeldine-d6 (D14208) Product Specification. Enrichment: 98% D. Available at: http://bzwzw.com/Good/index/model/0/id/130565.html View Source
• [2] MedChemExpress. Technical Guidance: Stable Isotope Products—Purity ≥98%, Isotopic Enrichment ≥98%. 2022. Available at: https://m.chem960.com and https://ibook.antpedia.com View Source

Matrix Effect Compensation vs. Structural Analog IS

Historical methods for zimeldine quantification in biological matrices employed structural analog internal standards: chlorpheniramine and norzimelidine E-isomer in straight-phase ion-pair HPLC (precision 2–7% CV at 5–100 ng/mL in plasma) [1], zimeldine geometric isomer in reversed-phase HPLC (within-run precision 5–6% at 300 nmol/L and 2% at 1500 nmol/L; day-to-day 8–9% and 5%, respectively) [2], and loxapine in GLC methods [3]. Stokvis et al. (2005) demonstrated across multiple drug classes that switching from a structural analog IS to a SIL-IS significantly improves assay performance, with structural analogs frequently showing differential recovery and ion suppression that SIL-IS co-elution corrects [4]. While no published study has directly compared Zimeldine-d6 to a structural analog IS in a single validated zimeldine LC-MS/MS assay, the class-level evidence indicates that a properly designed SIL-IS (matched retention time, matched ionization) provides quantifiably superior matrix effect compensation relative to any structurally distinct analog.

Matrix effect compensation vs. structural analog

Class-level

Historical analog IS: within-run CV 2–7% (HPLC-UV); SIL-IS class-level expectation: matched extraction and ionization

Aligns method with regulatory expectation for SIL-IS in LC-MS/MS

No direct Zimeldine-d6 validation dataset identified

Evidence Dimension	Within-run precision (CV%) and matrix effect compensation capability
Target Compound Data	Zimeldine-d6: Expected SIL-IS performance—co-elution with analyte, matched extraction recovery, matched ionization efficiency (class-level expectation per Stokvis 2005)
Comparator Or Baseline	Norzimelidine E-isomer IS (Westerlund 1979): within-run CV 5–6% (300 nmol/L), 2% (1500 nmol/L); day-to-day CV 8–9% and 5%. Chlorpheniramine/geometric isomer IS (Westerlund 1979): CV 2–7% (5–100 ng/mL). Geometric isomer IS (Emanuelsson 1978): CV ≤7% (25–1000 ng/mL).
Quantified Difference	No direct Zimeldine-d6 validation dataset identified for compound-specific comparison; class-level advantage of SIL-IS over structural analog IS is well-established (Stokvis 2005, Wieling 2002)
Conditions	Historical comparators used HPLC-UV or GLC-NPD detection (1978–1983); Zimeldine-d6 is designed for modern LC-MS/MS where matrix effects are more pronounced and SIL-IS is regulatory expectation per FDA/EMA guidance

Why This Matters

Procurement of Zimeldine-d6 rather than a structural analog IS aligns method development with current regulatory expectations for LC-MS/MS bioanalysis, where SIL-IS is considered the gold standard for mitigating differential matrix effects between calibrators and study samples.

• [1] Westerlund D, et al. Straight-Phase Ion-Pair Chromatography of Zimelidine and Similar Divalent Amines Part I Bioanalysis. J Liq Chromatogr. 1979. View Source
• [2] Westerlund D, Erixson E. Reversed-phase chromatography of zimelidine and similar dibasic amines. I. Analysis in biological material. J Chromatogr. 1979;185:593-603. PMID: 546935. View Source
• [3] Caillé G, Kouassi E, de Montigny C. Pharmacokinetic study of zimelidine using a new GLC method. Clin Pharmacokinet. 1983;8(6):530-40. PMID: 6228368. View Source
• [4] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. PMID: 15645520. View Source

Mitigating Bromine Isotope Cross-Signal

Zimeldine contains one bromine atom, producing a characteristic ~1:1 M:M+2 isotopic doublet from ⁷⁹Br and ⁸¹Br. Radovanovic et al. (2022) demonstrated that when a SIL-IS is inadequately separated in mass from a Br-, Cl-, or S-containing analyte, cross-signal contribution from the analyte's natural isotope envelope to the SIL-IS channel can cause non-linear calibration curves; in the case of the Br/Cl-containing drug flucloxacillin, biases reached 36.9% when the SIL-IS isotope at m/z 458 was used at 0.7 mg/L [1]. The +6 Da mass shift of Zimeldine-d6 moves the SIL-IS precursor ion 6 mass units away from the zimeldine M and M+2 peaks, substantially reducing the probability of cross-signal overlap compared to a hypothetical d2- or d3-labeled analog that would place the IS signal within 2–3 Da of the analyte cluster. The general design principle for halogenated analytes recommends a larger mass difference than the standard ≥3 Da minimum [2]; Zimeldine-d6 at +6 Da satisfies this heightened requirement.

Bromine isotope cross-signal mitigation

Class-level

+6 Da shift provides ≥4 Da clearance from Br M+2; d2–d3 analog risks overlap (bias up to 36.9% reported for halogenated analyte)

Proactively reduces non-linearity risk from natural isotope pattern

General design principle for halogenated analytes

Evidence Dimension	Mass separation adequacy for halogenated analyte SIL-IS to avoid cross-signal from natural isotope pattern
Target Compound Data	Zimeldine-d6: +6 Da mass shift vs. zimeldine d0; Br M+2 isotope at +2 Da is well-separated from IS channel
Comparator Or Baseline	Hypothetical d2/d3-labeled zimeldine: +2 to +3 Da mass shift would place IS channel within or adjacent to the Br M+2 isotope envelope, risking cross-signal. Radovanovic 2022: 13C4-flucloxacillin IS at +4 Da showed biases up to 36.9% at low IS concentrations in Br/Cl-containing analyte.
Quantified Difference	Zimeldine-d6 (+6 Da) provides ≥4 Da clearance from the Br M+2 isotope peak; ≥2× the minimum 3 Da guideline and aligned with the recommendation for larger mass differences when halogens are present
Conditions	LC-MS/MS MRM mode; Br natural abundance ⁷⁹Br:⁸¹Br ≈ 50.7:49.3; cross-signal risk assessed per Radovanovic et al. 2022 methodology (J Mass Spectrom Adv Clin Lab. 2022;24:57-64)

Why This Matters

Halogenated analytes pose a unique SIL-IS design challenge; selecting Zimeldine-d6 (d6, +6 Da) rather than a minimally labeled analog (d2–d3) proactively mitigates non-linearity risk that could otherwise require post-hoc mathematical correction or SIL-IS concentration optimization during method validation.

• [1] Radovanovic M, et al. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry. J Mass Spectrom Adv Clin Lab. 2022;24:57-64. doi:10.1016/j.jmsacl.2022.04.002. PMID: 35520954. View Source
• [2] TRC/QXQY Group. Practical Handbook: How to Select the Right Stable Isotope Product. 2025. Recommends >3 Da for small molecules; larger deviation for Cl/Br-containing molecules. Available at: https://www.qxqygroup.com View Source

Deuterium Label Stability Against Back-Exchange

The six deuterium atoms in Zimeldine-d6 are positioned on the N,N-dimethyl group (N(CD₃)₂), forming chemically stable C–D bonds. This contrasts with deuterium placed on heteroatom-bound positions (e.g., –OH, –NH, –COOH) or on carbon atoms α to carbonyl groups, which are susceptible to protium-deuterium back-exchange under acidic or basic extraction conditions . Zimeldine's metabolic N-demethylation to norzimelidine occurs at this same N,N-dimethyl site, meaning the deuterium label is positioned on the exact moiety that differentiates parent from metabolite in MS/MS fragmentation. In zimeldine-d6, both N-methyl groups are fully deuterated as CD₃, ensuring that any N-demethylation would produce a deuterated norzimelidine fragment distinguishable from endogenous unlabeled norzimelidine. The label position also ensures that the product ion used for MRM quantification retains the deuterium atoms, maintaining the +6 Da mass difference in the fragment channel [1].

Deuterium label stability against back-exchange

Reported

N(CD₃)₂ C–D bonds; non-exchangeable under typical bioanalytical pH 2–10

Ensures label integrity and IS response reproducibility

Avoids drift from exchangeable deuterium positions

Evidence Dimension	Deuterium label chemical stability and MS/MS fragment ion utility
Target Compound Data	C–D bonds at N(CD₃)₂: chemically stable, non-exchangeable under acidic/basic extraction; label retained in N-demethylated fragment ions
Comparator Or Baseline	Deuterium on exchangeable positions (e.g., O–D, N–D, α-carbonyl C–D): risk of back-exchange during sample preparation (Acanthus Research 2022; Grocholska & Bąchor 2021). ¹³C/¹⁵N labels: fully stable but significantly higher synthesis cost.
Quantified Difference	No quantitative back-exchange rate available specifically for Zimeldine-d6; class-level guidance indicates that N-methyl C–D bonds do not undergo measurable exchange under typical bioanalytical conditions (pH 2–10, aqueous/organic extraction)
Conditions	Bioanalytical sample preparation: protein precipitation, liquid-liquid extraction (pH 9–11 for zimelidine), or solid-phase extraction; LC mobile phases pH 2–8 with aqueous acetonitrile/methanol

Why This Matters

Procurement of a SIL-IS with deuterium on non-exchangeable positions avoids the risk of progressively declining effective enrichment during method use, which would manifest as IS response drift and batch-to-batch irreproducibility in long-term pharmacokinetic studies.

• [1] Grocholska P, Bąchor R. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules. 2021;26(10):2989. doi:10.3390/molecules26102989. PMID: 34069879. View Source

Zimeldine-d6 Application Scenarios

LC-MS/MS Method for Pharmacokinetic Studies

When developing a regulatory-grade LC-MS/MS assay for zimeldine and norzimelidine in human plasma (e.g., for forensic toxicology or legacy drug interaction studies), Zimeldine-d6 should be selected as the SIL-IS over structural analog alternatives. The +6 Da mass shift enables unambiguous MRM channel assignment with minimal interference from the endogenous zimeldine Br isotope pattern, while the matched physicochemical properties provide co-elution and equivalent extraction recovery across the method's dynamic range [1]. This directly addresses the FDA recommendation to track IS response variability within and between analytical runs, as SIL-IS response drifts less than structural analog IS responses across diverse plasma lots .

Forensic and Clinical Toxicology Confirmation

In post-mortem or clinical toxicology settings where zimeldine confirmation is required, Zimeldine-d6 serves as the definitive isotope dilution internal standard, providing the mass spectrometric specificity (Δm = +6 Da) needed to distinguish exogenous zimeldine from potential isobaric interferences in complex biological matrices such as whole blood or liver homogenate [1]. The non-exchangeable deuterium label on the N,N-dimethyl group ensures that the IS concentration remains stable throughout extraction procedures that may involve strongly basic conditions for amine extraction, which could otherwise strip deuterium from exchangeable sites and bias quantification downward .

In Vitro Metabolism Studies with SIL-IS Normalization

For researchers investigating zimeldine N-demethylation kinetics or the metabolic formation of norzimelidine in human liver microsomes or hepatocytes, Zimeldine-d6 allows accurate normalization of analyte recovery and ionization efficiency across time points [1]. Because the d6 label is positioned on the N-methyl groups that are the site of CYP-mediated demethylation, isotopolog-specific MS/MS transitions can be designed to simultaneously track the consumption of labeled parent (deuterated zimeldine added post-incubation as IS) and the formation of unlabeled norzimelidine, eliminating cross-interference between the IS and the metabolite channel .

Application

Selection Property

Validation Focus

LC-MS/MS bioanalysis in research plasma matrices

+6 Da mass shift with matched physicochemical properties

Co-elution and matrix effect compensation across sample lots

Forensic toxicology research confirmation

Non-exchangeable deuterium label on N-methyl groups

Stable IS concentration under basic extraction conditions

In vitro metabolism studies with SIL-IS normalization

d6 label on N-demethylation site enables isotopolog-specific MS/MS

Simultaneous parent and metabolite monitoring without IS interference

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. PMID: 15645520. View Source